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Compound of Interest

Compound Name: Aderbasib

Cat. No.: B1684442

For researchers, scientists, and drug development professionals handling Aderbasib, a potent
inhibitor of ADAM10 and ADAM17 used in cancer research, ensuring its proper disposal is a
critical component of laboratory safety and environmental responsibility.[1][2][3] While specific
disposal protocols for Aderbasib are not explicitly detailed in publicly available safety data
sheets, a comprehensive approach based on its chemical properties and general best
practices for hazardous laboratory waste is essential. This guide provides a framework for the
safe handling and disposal of Aderbasib, emphasizing the importance of consulting with
institutional and local environmental health and safety (EHS) authorities.

Understanding Aderbasib: Chemical and Physical
Properties

Aderbasib, also known as INCB7839, is an orally active, hydroxamate-based inhibitor with
antineoplastic properties.[1][3] Its characteristics are summarized in the table below.
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Property Value

Chemical Formula C21H28N405

Molecular Weight 416.47 g/mol [4]

CAS Number 791828-58-5[2]

Appearance Solid powder[4]

Solubility DMSO: 100 mg/mL (240.11 mM; requires
ultrasound)[3]

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years[5]

-80°C for up to 6 months; -20°C forup to 1

Storage (In Solvent) th[1][5]
mon

Experimental Protocols: Handling and Storage

Proper handling and storage are paramount to maintaining the integrity of Aderbasib and
ensuring laboratory safety.

Handling:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and safety goggles with side shields.[6]

o Ventilation: Use Aderbasib in a well-ventilated area, preferably within a chemical fume hood
to avoid inhalation of dust or aerosols.[6]

» Contact Avoidance: Avoid contact with skin and eyes. In case of contact, flush the affected
area with copious amounts of water.[6]

Storage:
o Short-term (days to weeks): Store the solid powder at 0-4°C in a dry, dark location.[4]

e Long-term (months to years): For extended storage, maintain the solid powder at -20°C.[4]
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» Stock Solutions: Store stock solutions at -80°C for up to six months or at -20°C for up to one
month to prevent degradation.[1][5]

Aderbasib Disposal: A Step-by-Step Procedural
Workflow

Given that Aderbasib is an investigational antineoplastic agent, it should be treated as
hazardous chemical waste. The following procedure is a general guideline and must be
adapted to comply with institutional and local regulations.

1. Waste Ildentification and Segregation:

o Characterize all waste containing Aderbasib, including pure compound, contaminated
labware (e.g., pipette tips, vials), and solutions, as hazardous chemical waste.

o Segregate Aderbasib waste from other waste streams such as regular trash, biological
waste, or radioactive waste.[7]

2. Containerization and Labeling:

o Collect Aderbasib waste in a designated, leak-proof, and sturdy container that is compatible
with the chemical.

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name,
"Aderbasib."

3. Disposal of Contaminated Materials:

» Solid Waste: Contaminated items such as gloves, absorbent pads, and empty vials should
be placed in the designated hazardous waste container.

» Liquid Waste: Unused solutions containing Aderbasib should be collected in a sealed,
labeled container. Do not dispose of Aderbasib solutions down the drain.[7][8]

o Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container for hazardous chemical waste.
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4. Requesting Waste Pickup:

» Store the sealed and labeled hazardous waste container in a designated, secure area away

from general laboratory traffic.

» Follow your institution's procedures to request a pickup of the hazardous waste by the EHS
department or a licensed waste disposal contractor.[7]
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Caption: Workflow for the proper segregation and disposal of Aderbasib waste.
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It is imperative to note that the dilution of hazardous waste to render it non-hazardous is
prohibited.[8] Furthermore, evaporation is not an acceptable method of disposal for chemical
waste.[7] For any uncertainty regarding the disposal of Aderbasib or any other laboratory
chemical, always consult your institution's EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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